Cas no 32386-31-5 (Acetic acid,2,2'-[1,5-pentanediylbis(thio)]bis-)

• Product Name: Acetic acid,2,2'-[1,5-pentanediylbis(thio)]bis-
• CAS No: 32386-31-5
• MF: C₉H₁₆O₄S₂
• MW: 252.350940704346
• CID: 322536
• PubChem ID: 330592
• Update Time: 2025-04-19

Acetic acid,2,2'-[1,5-pentanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[1,5-pentanediylbis(thio)]bis-
• (pentamethylenedithio)diacetic acid
• 2-[5-(carboxymethylsulfanyl)pentylsulfanyl]acetic acid
• ST50980139
• 2-[5-(carboxymethylthio)pentylthio]acetic acid
• 32386-31-5
• DTXSID50317655
• NSC-319673
• SCHEMBL2807324
• AKOS024353840
• NSC319673

• Inchi： 1S/C9H16O4S2/c10-8(11)6-14-4-2-1-3-5-15-7-9(12)13/h1-7H2,(H,10,11)(H,12,13)
• InChI Key： CYHDWXPTWDSXTP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCSCC(=O)O

Computed Properties

• Exact Mass: 252.049
• Monoisotopic Mass: 252.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 448.6°Cat760mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.56